Cas no 1183390-46-6 (1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1183390-46-6
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 5691494
• PubChem ID: 61036174
• Update Time: 2025-06-11

1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1183390-46-6
• EN300-1292259
• 1-[2-(4-CHLORO-1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
• CS-0275284
• 1-(2-(4-Chloro-1h-pyrazol-1-yl)phenyl)ethan-1-one
• Ethanone, 1-[2-(4-chloro-1H-pyrazol-1-yl)phenyl]-
• 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one

• Inchi： 1S/C11H9ClN2O/c1-8(15)10-4-2-3-5-11(10)14-7-9(12)6-13-14/h2-7H,1H3
• InChI Key： ZELUQYMQTBDELX-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 353.2±22.0 °C(Predicted)
• pka: -1.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one

Recent Advances in the Study of 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1183390-46-6)

The compound 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1183390-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases. The compound's unique structural features, including the chloro-substituted pyrazole ring, contribute to its ability to interact with biological targets with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a scaffold for designing selective kinase inhibitors. The study reported that derivatives of 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one exhibited potent inhibitory activity against several cancer-related kinases while showing minimal off-target effects. These findings suggest that this compound could serve as a valuable starting point for the development of targeted cancer therapies.

Another significant advancement involves the compound's application in antimicrobial drug discovery. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antimicrobial agents incorporating the 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one moiety. These compounds demonstrated broad-spectrum activity against drug-resistant bacterial strains, with some derivatives showing potency comparable to existing frontline antibiotics.

The pharmacokinetic properties of 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one derivatives have also been investigated in preclinical studies. Researchers have reported favorable absorption and metabolic stability profiles for several analogs, suggesting good drug-like properties. However, challenges remain in optimizing the compounds' solubility and tissue distribution characteristics for improved therapeutic efficacy.

Future research directions for this compound include exploring its potential in combination therapies, investigating its mechanism of action at the molecular level, and developing more efficient synthetic routes for large-scale production. The growing body of evidence supporting the biological activity of 1-2-(4-chloro-1H-pyrazol-1-yl)phenylethan-1-one and its derivatives positions this compound as an important focus area for drug discovery efforts in the coming years.